Cas no 148077-11-6 (2(5H)-Furanone,4-(8-hydroxy-1-nonenyl)-3-methyl-, (E)- (9CI))

• Product Name: 2(5H)-Furanone,4-(8-hydroxy-1-nonenyl)-3-methyl-, (E)- (9CI)
• CAS No: 148077-11-6
• MF: C₁₄H₂₂O₃
• MW: 238.322684764862
• CID: 194710
• PubChem ID: 6436280
• Update Time: 2025-04-19

2(5H)-Furanone,4-(8-hydroxy-1-nonenyl)-3-methyl-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,4-(8-hydroxy-1-nonenyl)-3-methyl-, (E)- (9CI)
• 3-[(E)-8-hydroxynon-1-enyl]-4-methyl-2H-furan-5-one
• 2(5H)-Furanone, 4-(8-hydroxy-1-nonenyl)-3-methyl-, (E)-
• 4-[(1E)-8-hydroxynon-1-en-1-yl]-3-methylfuran-2(5H)-one
• Appenolide B
• (E)-4-(8-Hydroxynon-1-en-1-yl)-3-methylfuran-2(5H)-one
• 148077-11-6
• CHEMBL491579
• starbld0002846

• Inchi： 1S/C14H22O3/c1-11(15)8-6-4-3-5-7-9-13-10-17-14(16)12(13)2/h7,9,11,15H,3-6,8,10H2,1-2H3/b9-7+
• InChI Key： XJNVZUVIGOZMFT-VQHVLOKHSA-N
• SMILES： OC(C)CCCCC/C=C/C1=C(C)C(=O)OC1

Computed Properties

• Exact Mass: 238.156895
• Monoisotopic Mass: 238.156895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 2.6

Experimental Properties

• Density: 1.091
• Boiling Point: 418.6°Cat760mmHg
• Flash Point: 176.2°C
• Refractive Index: 1.549

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols